5-Cyclopropoxy-2-fluoroisonicotinic acid

• CAS No.: 1243461-13-3
• Molecular Formula: C9H8FNO3
• Molecular Weight: 197.16 g/mol
• IUPAC Name: 5-cyclopropyloxy-2-fluoropyridine-4-carboxylic acid
• InChI: InChI=1S/C9H8FNO3/c10-8-3-6(9(12)13)7(4-11-8)14-5-1-2-5/h3-5H,1-2H2,(H,12,13)
• InChI Key: RTTDDLOJYDLYCS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=C(C=C2C(=O)O)F

Description

5-Cyclopropoxy-2-fluoroisonicotinic acid is a substituted pyridine derivative characterized by a cyclopropoxy group at the 5-position and a fluorine atom at the 2-position of the isonicotinic acid backbone. The cyclopropoxy group introduces steric constraints and metabolic stability, while the fluorine atom enhances electronegativity and bioavailability.

Preparation Methods

The synthesis of 5-Cyclopropoxy-2-fluoroisonicotinic acid involves several steps. One common method includes the reaction of 2-fluoroisonicotinic acid with cyclopropanol under specific conditions to introduce the cyclopropoxy group. The reaction typically requires a catalyst and controlled temperature to ensure the desired product is obtained with high purity . Industrial production methods often involve optimizing these reaction conditions to maximize yield and minimize by-products.

Chemical Reactions Analysis

5-Cyclopropoxy-2-fluoroisonicotinic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines, depending on the reducing agent used.

Substitution: The fluorine atom in the compound can be substituted with other nucleophiles under appropriate conditions, leading to a variety of derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

5-Cyclopropoxy-2-fluoroisonicotinic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of coordination polymers and metal-organic frameworks.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the synthesis of drugs targeting various diseases.

Industry: It is used in the development of materials with specific properties, such as luminescent materials and catalysts.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-2-fluoroisonicotinic acid involves its interaction with specific molecular targets. The compound can act as a ligand, binding to metal ions and forming coordination complexes. These complexes can exhibit unique properties, such as enhanced luminescence or catalytic activity . The pathways involved in these interactions depend on the specific application and the nature of the metal ions or other molecules involved.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following compounds share structural similarities with 5-cyclopropoxy-2-fluoroisonicotinic acid, differing primarily in substituents at the 5- and 2-positions:

5-(3-Fluorophenyl)-2-hydroxyisonicotinic Acid (CAS 1267011-08-4)

• Structure : Features a 3-fluorophenyl group at the 5-position and a hydroxyl group at the 2-position.
• Molecular Formula: C₁₂H₈FNO₃ .
• Key Properties :
  • The 3-fluorophenyl group enhances aromatic interactions in target binding, making it relevant in drug design for neurological targets .
  • The hydroxyl group at position 2 increases hydrogen-bonding capacity but may reduce metabolic stability compared to fluorine.

5-(2-Formylphenyl)-2-hydroxyisonicotinic Acid (CAS 1261922-75-1)

• Structure : Contains a 2-formylphenyl group at the 5-position and a hydroxyl group at the 2-position.
• Molecular Formula: C₁₃H₉NO₄ .
• Key Properties :
  • The formyl group at the phenyl ring introduces electrophilic reactivity, enabling covalent binding to biological targets .
  • Similar to the fluorophenyl analog, the hydroxyl group at position 2 limits lipophilicity but enhances solubility in polar solvents.

5-Cyclopropoxy-2-fluoroisonicotinic Acid (Hypothetical Comparison)

• Structure : Cyclopropoxy group (sterically bulky) at 5-position and fluorine at 2-position.
• Expected Molecular Formula: C₁₀H₈FNO₃ (theoretical).
• Hypothesized Properties :
  • The cyclopropoxy group may improve metabolic resistance compared to phenyl-based substituents .
  • Fluorine at position 2 enhances membrane permeability and reduces oxidative metabolism.

Comparative Data Table

Property	5-(3-Fluorophenyl)-2-hydroxyisonicotinic Acid	5-(2-Formylphenyl)-2-hydroxyisonicotinic Acid	5-Cyclopropoxy-2-fluoroisonicotinic Acid (Theoretical)
CAS Number	1267011-08-4	1261922-75-1	Not reported
Molecular Formula	C₁₂H₈FNO₃	C₁₃H₉NO₄	C₁₀H₈FNO₃
Substituent at Position 5	3-Fluorophenyl	2-Formylphenyl	Cyclopropoxy
Substituent at Position 2	Hydroxyl	Hydroxyl	Fluorine
Key Functional Groups	Fluorophenyl, Hydroxyl	Formyl, Hydroxyl	Cyclopropoxy, Fluorine
Lipophilicity (LogP)	Moderate (~2.1)	Moderate (~1.8)	High (estimated >2.5)
Metabolic Stability	Low (hydroxyl susceptible to conjugation)	Low (formyl prone to oxidation)	High (fluorine and cyclopropoxy resist degradation)

Research Findings and Implications

• Bioactivity :
  • Fluorophenyl and formylphenyl analogs show promise in targeting enzymes like proteases or kinases due to aromatic and electrophilic interactions .
  • The cyclopropoxy-fluoro variant is theorized to exhibit superior target engagement in hydrophobic binding pockets, such as those in bacterial efflux pumps.
• Synthetic Challenges: Cyclopropoxy groups require specialized reagents (e.g., cyclopropanol derivatives) for introduction, increasing synthesis complexity compared to phenyl-based analogs.
• Thermodynamic Stability :
  • Cyclopropane’s ring strain may lead to lower thermal stability compared to planar phenyl substituents, necessitating formulation optimizations.